Cas no 787580-95-4 (1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo-)

• Product Name: 1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo-
• CAS No: 787580-95-4
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD26743823
• CID: 1794626
• PubChem ID: 58710834
• Update Time: 2025-05-22

1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo-
• 3-OXO-2,3-DIHYDRO-1H-INDAZOLE-7-CARBOXYLIC ACID
• EN300-6487654
• 787580-95-4
• 2,3-Dihydro-3-oxo-1H-indazole-7-carboxylic acid
• CS-0290006
• 3-oxo-2,3-dihydro-1h-indazole-7-carboxylicacid
• SCHEMBL3913317
• 3-oxo-1,2-dihydroindazole-7-carboxylic acid
• F17985
• 3-HYDROXY-1H-INDAZOLE-7-CARBOXYLIC ACID
• DTXSID601242322

• MDL： MFCD26743823
• Inchi： 1S/C8H6N2O3/c11-7-4-2-1-3-5(8(12)13)6(4)9-10-7/h1-3H,(H,12,13)(H2,9,10,11)
• InChI Key： BKYMFKQYOGIKIH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C(=O)O)C=2NN1

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo-

Comprehensive Overview of 1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo- (CAS No. 787580-95-4)

1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo- (CAS No. 787580-95-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indazole core and carboxylic acid functional group, serves as a pivotal intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable scaffold for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

Recent advancements in medicinal chemistry have highlighted the importance of 1H-Indazole-7-carboxylic acid derivatives in developing novel therapeutics. Researchers are increasingly exploring its potential in cancer therapy, neurodegenerative diseases, and autoimmune disorders. The compound's ability to modulate key biological pathways aligns with current trends in precision medicine and personalized treatment, making it a subject of intense study in academic and industrial laboratories.

From a synthetic perspective, 787580-95-4 is often utilized as a building block for constructing more complex molecules. Its 2,3-dihydro-3-oxo moiety provides a reactive site for further functionalization, enabling the creation of diverse chemical libraries. This versatility is particularly relevant in high-throughput screening and fragment-based drug design, where rapid iteration and optimization are critical.

Environmental and green chemistry considerations are also shaping the application of 1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo-. Scientists are investigating sustainable synthesis routes to minimize waste and reduce reliance on hazardous reagents. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), which emphasize responsible chemical production and consumption.

In the context of AI-driven drug discovery, 787580-95-4 has emerged as a promising candidate for virtual screening and machine learning models. Its well-defined physicochemical properties and structural diversity make it an ideal subject for predictive algorithms. This intersection of computational chemistry and experimental validation is accelerating the identification of new therapeutic agents.

Quality control and analytical characterization of 1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo- are essential for ensuring its reproducibility and safety in research applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols are critical for maintaining compliance with Good Laboratory Practices (GLP) and ISO standards.

The growing demand for 787580-95-4 in contract research organizations (CROs) and pharmaceutical outsourcing reflects its expanding role in the drug development pipeline. Companies specializing in custom synthesis and scale-up production are increasingly offering this compound to meet the needs of global research communities.

Looking ahead, the exploration of 1H-Indazole-7-carboxylic acid, 2,3-dihydro-3-oxo- is expected to deepen, driven by interdisciplinary collaborations and technological innovations. Its potential applications in bioconjugation, proteomics, and chemical biology underscore its versatility as a research tool. As the scientific community continues to unravel its full potential, this compound is poised to play a transformative role in advancing human health and scientific knowledge.